2-{[6-(2,5-Dimethylphenoxy)hexyl]oxy}-1,4-dimethylbenzene

• Molecular Formula: C22H30O2
• Molecular Weight: 326.5 g/mol
• IUPAC Name: 2-[6-(2,5-dimethylphenoxy)hexoxy]-1,4-dimethylbenzene
• InChI: InChI=1S/C22H30O2/c1-17-9-11-19(3)21(15-17)23-13-7-5-6-8-14-24-22-16-18(2)10-12-20(22)4/h9-12,15-16H,5-8,13-14H2,1-4H3
• InChI Key: WVNGEAYZTILHJD-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)OCCCCCCOC2=C(C=CC(=C2)C)C

Description

2-{[6-(2,5-Dimethylphenoxy)hexyl]oxy}-1,4-dimethylbenzene, also known as DIBOA, is a natural compound found in plants of the Brassicaceae family. It has been shown to possess a wide range of biological activities, including anti-herbivore, anti-fungal, and anti-cancer properties. In

Mechanism of Action

The mechanism of action of 2-{[6-(2,5-Dimethylphenoxy)hexyl]oxy}-1,4-dimethylbenzene is not fully understood, but it is believed to involve the inhibition of key enzymes involved in various biological processes. For example, 2-{[6-(2,5-Dimethylphenoxy)hexyl]oxy}-1,4-dimethylbenzene has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of xenobiotics and endogenous compounds.
Biochemical and Physiological Effects:
2-{[6-(2,5-Dimethylphenoxy)hexyl]oxy}-1,4-dimethylbenzene has been shown to have a wide range of biochemical and physiological effects. It has been found to induce changes in gene expression, alter the activity of enzymes, and modulate various signaling pathways. In addition, 2-{[6-(2,5-Dimethylphenoxy)hexyl]oxy}-1,4-dimethylbenzene has been shown to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[6-(2,5-Dimethylphenoxy)hexyl]oxy}-1,4-dimethylbenzene in lab experiments is its wide range of biological activities. It can be used to study the effects of anti-herbivore, anti-fungal, and anti-cancer compounds. However, one of the limitations of using 2-{[6-(2,5-Dimethylphenoxy)hexyl]oxy}-1,4-dimethylbenzene is its low solubility in water, which can make it difficult to work with in certain assays.

Future Directions

There are several future directions for research on 2-{[6-(2,5-Dimethylphenoxy)hexyl]oxy}-1,4-dimethylbenzene. One area of interest is the development of 2-{[6-(2,5-Dimethylphenoxy)hexyl]oxy}-1,4-dimethylbenzene-based herbicides and fungicides, which could provide a more environmentally friendly alternative to traditional chemical pesticides. Another area of interest is the development of 2-{[6-(2,5-Dimethylphenoxy)hexyl]oxy}-1,4-dimethylbenzene-based anti-cancer drugs, which could provide a new approach to cancer treatment. Finally, further research is needed to fully understand the mechanism of action of 2-{[6-(2,5-Dimethylphenoxy)hexyl]oxy}-1,4-dimethylbenzene and its potential applications in various fields.

Synthesis Methods

2-{[6-(2,5-Dimethylphenoxy)hexyl]oxy}-1,4-dimethylbenzene is a secondary metabolite that is biosynthesized in plants through the shikimate pathway. It can also be synthesized chemically using a multi-step process, which involves the reaction of 2,5-dimethylphenol with 1-bromo-6-chlorohexane, followed by the reaction with 1,4-dimethylbenzene under basic conditions.

Scientific Research Applications

2-{[6-(2,5-Dimethylphenoxy)hexyl]oxy}-1,4-dimethylbenzene has been extensively studied for its anti-herbivore and anti-fungal properties. It has been shown to be effective against a wide range of herbivorous insects and fungal pathogens. In addition, 2-{[6-(2,5-Dimethylphenoxy)hexyl]oxy}-1,4-dimethylbenzene has also been found to possess anti-cancer properties, with studies showing that it can induce apoptosis and inhibit tumor growth.